Cas no 863512-94-1 (2-(4-fluorophenyl)-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylacetamide)

• Product Name: 2-(4-fluorophenyl)-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylacetamide
• CAS No: 863512-94-1
• MF: C₁₉H₁₇FN₂OS
• MW: 340.414486646652
• CID: 6441747
• Update Time: 2025-05-19

2-(4-fluorophenyl)-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylacetamide
• Benzeneacetamide, 4-fluoro-N-[2-(2-phenyl-4-thiazolyl)ethyl]-

• Inchi： 1S/C19H17FN2OS/c20-16-8-6-14(7-9-16)12-18(23)21-11-10-17-13-24-19(22-17)15-4-2-1-3-5-15/h1-9,13H,10-12H2,(H,21,23)
• InChI Key： GDDVNTXONUKMFT-UHFFFAOYSA-N
• SMILES： C1(CC(NCCC2=CSC(C3=CC=CC=C3)=N2)=O)=CC=C(F)C=C1

Experimental Properties

• Density: 1.241±0.06 g/cm3(Predicted)
• pka: 15.09±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-fluorophenyl)-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylacetamide

Compound CAS No 863512-94-1: A Comprehensive Overview

The compound with CAS No 863512-94-1, known as 2-(4-fluorophenyl)-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a fluorophenyl group, a thiazole ring, and an acetamide functional group. These elements collectively contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory and antitumor agents. The presence of the fluorophenyl group in this compound further enhances its pharmacokinetic properties, making it a promising candidate for therapeutic applications. Researchers have also explored the potential of this compound as a building block for more complex molecular architectures, leveraging its structural versatility.

The synthesis of 2-(4-fluorophenyl)-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylacetamide involves a multi-step process that includes nucleophilic substitution and condensation reactions. These steps are carefully optimized to ensure high yield and purity, which are critical for its use in advanced research applications. The compound's stability under various conditions has been thoroughly investigated, revealing its suitability for long-term storage and use in diverse experimental setups.

From a structural standpoint, the thiazole ring in this compound plays a pivotal role in determining its electronic properties. The ring's ability to engage in π-conjugation with adjacent functional groups enhances the molecule's reactivity and selectivity in chemical reactions. This feature has been exploited in the design of novel catalysts and sensors, where precise control over electronic interactions is essential.

Moreover, the acetamide group in this compound contributes to its solubility and bioavailability, making it an attractive option for drug delivery systems. Recent advancements in nanotechnology have enabled the incorporation of this compound into biocompatible nanoparticles, further expanding its potential applications in medicine and diagnostics.

In conclusion, CAS No 863512-94-1 represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique combination of structural features and functional groups positions it as a valuable tool for researchers seeking innovative solutions in drug development, materials science, and beyond.